Cas no 2877763-90-9 (1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one)

• Product Name: 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one
• CAS No: 2877763-90-9
• MF: C₁₉H₃₀N₆O
• MW: 358.481103420258
• CID: 5319460
• PubChem ID: 165432024
• Update Time: 2025-10-28

1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{4-[2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one
• F6790-1590
• 2877763-90-9
• AKOS040873612
• 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one

• Inchi： 1S/C19H30N6O/c1-16-20-17(23-6-2-3-7-23)15-18(21-16)24-12-9-22(10-13-24)11-14-25-8-4-5-19(25)26/h15H,2-14H2,1H3
• InChI Key： OCFSWNZRDSPIJS-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCN1CCN(C2C=C(N=C(C)N=2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 358.24810960g/mol
• Monoisotopic Mass: 358.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Additional information on 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one

1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one: A Comprehensive Overview

1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one, with the CAS number 2877763-90-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of pyrrolidine and pyrimidine, two key heterocyclic structures that are widely studied for their potential therapeutic applications.

The molecular structure of 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one is characterized by a central pyrrolidine ring, which is substituted with a piperazine moiety. The piperazine ring is further functionalized with a 2-methyl-pyrimidine group, which itself is substituted with a pyrrolidine ring. This intricate arrangement of functional groups confers the compound with unique pharmacological properties, making it a subject of extensive research in various therapeutic areas.

Recent studies have highlighted the potential of 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one in the treatment of neurological disorders. Specifically, its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, has been of great interest. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent serotonin reuptake inhibition (SRI) activity, which could be beneficial in the management of depression and anxiety disorders.

In addition to its neuropharmacological properties, 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound possesses significant antiproliferative activity against various cancer cell lines. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for tumor growth and survival. This finding opens up new avenues for the development of novel anticancer agents based on this scaffold.

The pharmacokinetic profile of 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}ethyl)pyrrolidin-2-one has also been extensively studied. Preliminary data suggest that it exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for its potential use as an oral therapeutic agent. However, further optimization may be necessary to enhance its pharmacokinetic properties and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2-{4-[2-Methyl-6-(pyrrolidin-1-y l)pyrimidin - 4 - yl]pip eraz in - 1 - yl}et h yl)p yrro lid in - 2 - one in human subjects. Early phase I trials have shown promising results, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of 1-(2-{4-[2-Methyl - 6 - ( py rro li din - 1 - yl ) py rim id in - 4 - yl ] pi pe ra z i n - 1 - y l } et h y l ) py r ro li di n - 2 - one has been optimized using modern synthetic methodologies. A key step in the synthesis involves the coupling of a suitably substituted piperazine derivative with a 2-methyl-pyrimidine intermediate, followed by cyclization to form the final product. This synthetic route is highly efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 1-(2-{4-[2-Methyl - 6 - ( py rro li din - 1 - yl ) py rim id in - 4 - yl ] pi pe ra z i n - 1 - y l } et h y l ) py r ro li di n - 2 - one, CAS number 2877763 - 90 - 9, represents a promising lead compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in both neurological and oncological applications. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use as a novel therapeutic agent.